Cas no 93734-31-7 (2,4-Pyrimidinediamine, 5-(1-naphthalenylmethyl)-)

2,4-Pyrimidinediamine, 5-(1-naphthalenylmethyl)- structure
93734-31-7 structure
Product Name:2,4-Pyrimidinediamine, 5-(1-naphthalenylmethyl)-
CAS No:93734-31-7
MF:C15H14N4
MW:250.2984623909
CID:752560
PubChem ID:463732
Update Time:2025-04-19

2,4-Pyrimidinediamine, 5-(1-naphthalenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine, 5-(1-naphthalenylmethyl)-
    • 5-(naphthalen-1-ylmethyl)pyrimidine-2,4-diamine
    • 5-(1-naphthylmethyl)pyrimidine-2,4-diamine
    • 5-Naphthalen-1-ylmethyl-pyrimidine-2,4-diamine
    • BDBM50391260
    • DTXSID60332753
    • SCHEMBL10822695
    • CHEMBL366989
    • 93734-31-7
    • Inchi: 1S/C15H14N4/c16-14-12(9-18-15(17)19-14)8-11-6-3-5-10-4-1-2-7-13(10)11/h1-7,9H,8H2,(H4,16,17,18,19)
    • InChI Key: HKCKBLDMOOFVQE-UHFFFAOYSA-N
    • SMILES: N1C(N)=NC=C(C=1N)CC1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 250.121846464g/mol
  • Monoisotopic Mass: 250.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 77.8Ų
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